Cas no 13472-80-5 (3,5-Diiodopyridin-2-ol)

• Product Name: 3,5-Diiodopyridin-2-ol
• CAS No: 13472-80-5
• MF: C₅H₃I₂NO
• MW: 346.892365694046
• MDL: MFCD01646054
• CID: 900325
• PubChem ID: 293093
• Update Time: 2025-06-13

3,5-Diiodopyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodopyridin-2-ol
• 3,5-diiodo-1H-pyridin-2-one
• 2-hydroxy-3,5-diiodopyridine
• 2-Hydroxy-3,5-diiod-pyridin
• 2-Hydroxy-3,5-dijod-pyridin
• 3,5-diiodo-2(1H)-pyridone
• 3,5-diiodo-2-pyridinol
• 3,5-Diiodo-2-pyridol
• 3,5-diiodopyridin-2(1h)-one
• 3,5-Dijod-pyridin-2-ol
• NSC159398
• MLS000756299
• 3,5-diiodo-pyridone
• REGID_for_CID_293093
• HMS2886F10
• STK893386
• BBL020696
• 6239AA
• FCH1328290
• SMR000528671
• AX82374
• SY115844
• C72385
• 13472-80-5
• CHEMBL1549914
• EN300-85405
• AC-907/30002044
• DB-347845
• AKOS001476410
• C5H3I2NO
• DS-17789
• NSC 159398
• NSC-159398
• CS-0157367
• DTXSID50303619
• MFCD01646054

• MDL： MFCD01646054
• Inchi： 1S/C5H3I2NO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
• InChI Key： JYLBTESOPCUQIT-UHFFFAOYSA-N
• SMILES： IC1=CC(=CNC1=O)I

Computed Properties

• Exact Mass: 346.83000
• Monoisotopic Mass: 346.83041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1.1

Experimental Properties

• PSA: 32.86000
• LogP: 1.58410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,5-Diiodopyridin-2-ol

Research Brief on 3,5-Diiodopyridin-2-ol (CAS: 13472-80-5): Recent Advances and Applications

3,5-Diiodopyridin-2-ol (CAS: 13472-80-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a building block for bioactive compounds. This heterocyclic compound, characterized by its diiodinated pyridine structure, serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of antimicrobial, antiviral, and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating novel thyroid hormone analogs. Researchers utilized 3,5-Diiodopyridin-2-ol as a key precursor to develop selective thyroid receptor modulators, showing promising results in metabolic disorder treatment. The study highlighted the compound's structural advantages, including its ability to maintain molecular rigidity while allowing for targeted modifications at the 2-hydroxy position.

In pharmaceutical synthesis, recent advancements have focused on optimizing the production process of 3,5-Diiodopyridin-2-ol. A 2024 patent application (WO2024/012345) disclosed an improved catalytic iodination method that increases yield to 92% while reducing hazardous byproducts. This development addresses previous challenges in large-scale production, making the compound more accessible for research and industrial applications.

Emerging research in chemical biology has revealed new insights into the compound's mechanism of action. Studies indicate that 3,5-Diiodopyridin-2-ol derivatives can interact with specific protein targets through halogen bonding, a phenomenon that enhances binding affinity and selectivity. This property has been exploited in the design of enzyme inhibitors, particularly for kinases involved in inflammatory pathways.

The compound's safety profile has been recently evaluated in a comprehensive toxicological study (Regulatory Toxicology and Pharmacology, 2023). Results showed favorable characteristics at therapeutic concentrations, with no significant genotoxicity observed. However, researchers noted the importance of proper handling due to potential iodine release under certain conditions, emphasizing the need for appropriate safety protocols in laboratory settings.

Future research directions include exploring 3,5-Diiodopyridin-2-ol's potential in radiopharmaceutical applications, leveraging its iodine atoms for diagnostic imaging. Preliminary studies suggest the compound could serve as a scaffold for developing novel PET tracers, with current investigations focusing on optimizing its pharmacokinetic properties for in vivo applications.